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Executive Summary
3',5'-Dibromo-4'-hydroxyacetophenone (CAS: 2887-72-1) is a halogenated aromatic ketone

serving as a critical scaffold in medicinal chemistry.[1][2][3] Its structural utility stems from the

"3,5-dibromo-4-hydroxy" motif, which mimics the steric and electronic signature of iodinated

thyroid hormones (thyromimetics) and provides a reactive platform for constructing chalcones,

benzofurans, and Schiff base ligands.

This guide details the synthesis, reactivity, and application of this intermediate, moving beyond

basic properties to explore its role in high-value organic transformations.[4]

Part 1: Chemical Profile & Strategic Value
The molecule is defined by three reactive centers:
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The Phenolic Hydroxyl (C4-OH): Highly acidic due to the electron-withdrawing inductive

effect (-I) of the ortho-bromine atoms (pKa ~5-6 vs. 10 for phenol). This makes it an excellent

nucleophile for etherification.

The Acetyl Group (C1-COCH3): A classic electrophile for condensation reactions (Aldol,

Claisen-Schmidt).

The Ortho-Bromines (C3, C5-Br): Steric blockers that direct reactivity and serve as potential

sites for palladium-catalyzed cross-coupling (Suzuki-Miyaura), although they are often

retained to enhance lipophilicity in bioactive targets.

Key Physical Properties
Property Data Relevance

CAS Number 2887-72-1 Identification

Formula C₈H₆Br₂O₂ MW: 293.94 g/mol

Appearance
White to off-white crystalline

powder
Visual purity indicator

Melting Point 182–187 °C
High thermal stability for reflux

reactions

Solubility
Soluble in hot MeOH, EtOH,

DMSO; Insoluble in water

Dictates solvent choice for

recrystallization

Acidity (pKa) ~5.1 (Predicted)
Requires mild bases (K₂CO₃)

for deprotonation

Part 2: Synthesis Protocols
Method A: Classical Bromination (Scale-Up Ready)
This method utilizes elemental bromine in acetic acid. It is the industry standard due to high

atom economy and scalability.

Mechanism: Electrophilic aromatic substitution (EAS). The hydroxyl group strongly activates

the ortho positions. The acetyl group (meta-director) reinforces this regioselectivity, ensuring

exclusive 3,5-substitution.
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Protocol:

Dissolution: Dissolve 4'-hydroxyacetophenone (1.0 eq) in Glacial Acetic Acid (10 mL/g).

Addition: Add a solution of Bromine (Br₂, 2.1 eq) in acetic acid dropwise at room

temperature.

Critical Control: Maintain temperature < 45°C to prevent side-chain bromination (alpha-

bromination of the ketone).

Reaction: Stir at 50–60°C for 2–4 hours. The solution will transition from deep orange to light

yellow as Br₂ is consumed.

Quench: Pour the mixture into ice-cold water (5x volume). The product precipitates

immediately.

Purification: Filter the solid. Wash with 50% EtOH/Water to remove trace acid. Recrystallize

from hot Ethanol.

Method B: Eco-Friendly Oxidative Bromination (Green
Chemistry)
Uses HBr with an oxidant (H₂O₂) or NBS, avoiding the handling of toxic liquid bromine.

Protocol:

Suspend 4'-hydroxyacetophenone in Methanol.

Add N-Bromosuccinimide (NBS) (2.2 eq).

Catalyst: Add 10 mol% NH₄OAc or use mild acidic silica support.

Stir at RT for 6 hours. Yields are comparable (90%+) but atom economy is lower due to

succinimide waste.

Part 3: The Reactivity Architecture
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The following diagram illustrates the divergent synthesis pathways originating from 3',5'-
Dibromo-4'-hydroxyacetophenone.

Reaction Conditions
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Caption: Divergent synthetic pathways. The central ketone acts as a "hub" for generating three

distinct classes of bioactive scaffolds.

Part 4: Applications in Drug Discovery
Chalcone Synthesis (Claisen-Schmidt Condensation)
Chalcones derived from this intermediate are potent Michael acceptors. The electron-

withdrawing bromines on the A-ring increase the electrophilicity of the beta-carbon, enhancing

reactivity with cysteine residues in proteins (e.g., in enzyme inhibition studies).

Target: Anticancer and anti-inflammatory agents.[5][6]

Reaction:

Self-Validating Check: The reaction is successful if the white starting material turns into a

bright yellow/orange precipitate (the chalcone) upon acidification.

Schiff Base Ligands & Metal Complexes
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The ketone condenses with primary amines (hydrazides, amino acids) to form azomethines (

).

Utility: These ligands coordinate with transition metals (Cu(II), Co(II), Ni(II)).[3] The presence

of the phenolic -OH and the imine N creates a stable chelation pocket.

Bioactivity: The resulting complexes often show 2-10x higher antibacterial activity than the

free ligand due to the "overtone concept of cell permeability"—the metal complex is more

lipophilic and penetrates bacterial membranes more effectively [1].

Thyromimetic Agents
The 3,5-dibromo-4-hydroxy substitution pattern is a bio-isostere of the 3,5-diiodo-4-hydroxy

pattern found in Thyroxine (T4) and Triiodothyronine (T3).

Research Application: Researchers use this intermediate to synthesize "thyromimetics"—

compounds that bind to thyroid hormone receptors (TR-alpha/beta) but have different

metabolic stability or tissue distribution profiles. The bromine atoms provide the necessary

steric bulk to fit the receptor pocket without the photolability of iodine [2].

Part 5: Safety & Handling (GHS Standards)
Hazard Class H-Code Statement Precautions

Skin Corrosion H314

Causes severe skin

burns and eye

damage.

Wear nitrile gloves

(0.11mm) and face

shield.

Acute Toxicity H302 Harmful if swallowed.
Do not eat/drink in lab.

Wash hands after use.

Reactivity N/A

Stable, but

incompatible with

strong oxidizers.

Store away from nitric

acid or peroxides.

Disposal: Halogenated organic waste. Do not mix with general organic solvents if incineration

protocols differ for halogenated compounds.
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[https://www.benchchem.com/product/b1583977/docs#technical-guide-3-5-dibromo-4-
hydroxyacetophenone-as-a-strategic-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1583977/docs#technical-guide-3-5-dibromo-4-hydroxyacetophenone-as-a-strategic-intermediate
https://www.benchchem.com/product/b1583977/docs#technical-guide-3-5-dibromo-4-hydroxyacetophenone-as-a-strategic-intermediate
https://www.benchchem.com/product/b1583977?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583977?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

